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Sulforhodamine G purity purification protocol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulforhodamine G

CAS No.: 5873-16-5

Cat. No.: S596859

Spectral Properties & Purity Specifications

Different suppliers report varying molecular weights and spectral characteristics for Sulforhodamine G. The

table below summarizes these specifications for your reference.

. Biotium MedChemExpress FluoTechnik
Property AAT Bioquest [1]
[2] [3] [4]
Molecular Weight 552.59 530.6 575.58 -
CAS Number 5873-16-5 5873-16-5 5873-16-5 5873-16-5
Excitation (AEx) 531 nm 529 nm - 532 nm
Emission (AEm) 552 nm 548 nm - 552 nm
Absorbance 525 nm - - -
(AAbs)
Reported Purity "Research Use - - Min. 75%
Only"
Solubility Water Water - ~5g/L
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Purification and Staining Protocol

One source provides a detailed methodology for using Sulforhodamine G as a fluorescent protein stain,
which includes a purification step for the commercial dye [3]. The workflow involves preparing the protein

sample, purifying the dye, and then performing the staining.

Key Experimental Details:

¢ Dye Purification: The protocol specifies purifying commercial Sulforhodamine G (reported as 60%
pure) using Reverse-Phase Chromatography. The critical step is collecting the fraction that shows an
absorbance maximum at 528 nm [3].

e Staining Conditions: Staining is performed in 35% methanol with a four-fold molar excess of dye
to protein, calculated based on an average protein molecular weight of 50 kDa. The entire process
must be done in the dark to prevent photobleaching [3].

¢ Visualization: After staining and washing, proteins are visualized using a laser scanner at the
appropriate wavelengths (e.g., Aex=532 nm for Sulforhodamine G) [3].

Frequently Asked Questions

Here are answers to some common questions based on the available information.

Q1: What is the typical purity of commercial Sulforhodamine G? Purity can vary significantly by
supplier. One manufacturer explicitly states a minimum purity of 75% [4], while another protocol mentions
using a starting material that is 60% pure, thus requiring an in-lab purification step before use [3]. You

should always check the Certificate of Analysis (COA) from your supplier.

Q2: How should I store Sulforhodamine G? For long-term stability, it is recommended to store the product
under the recommended conditions in its Certificate of Analysis [3]. One supplier recommends freezing at <
-15°C and minimizing light exposure [1]. Another states it can be stored at room temperature [2]. Confirm

the specific storage instructions for the product lot you purchase.

Q3: How do I prepare a stock solution of Sulforhodamine G? Sulforhodamine G is highly water-soluble
[2] [1] [4]. For a stock solution, it is generally safe to use purified water. Note that one source reports a

solubility limit of approximately 5 g/L [4].
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Q4: Can I use Sulforhodamine G for cell tracing? Yes. Its high water solubility and membrane-
impermeant nature make it suitable as a polar tracer for studying cell morphology and neuronal

communication [2]. It is also widely used in hydrological studies for mapping water flow [4].

Troubleshooting Common Issues

¢ Low Fluorescence Signal: Ensure you are using the correct excitation and emission wavelengths
(see the table above for reference values). Confirm that your dye solution is fresh and has been
protected from light, as fluorescent compounds can photobleach.

¢ High Background: The staining protocol includes crucial washing steps with 35% methanol. Ensure
you complete all four 15-minute washes to remove unbound dye effectively [3].

¢ Inconsistent Staining Results: If you are purifying the dye yourself, the critical factor is collecting
the correct fraction during the Reverse-Phase Chromatography step, targeting the fraction with peak
absorbance at 528 nm [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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